Cas no 1547065-03-1 (methyl 3-fluorocyclobutanecarboxylate)

• Product Name: methyl 3-fluorocyclobutanecarboxylate
• CAS No: 1547065-03-1
• MF: C₆H₉FO₂
• MW: 132.132865667343
• MDL: MFCD20482254
• CID: 2201143
• PubChem ID: 50943720
• Update Time: 2025-10-20

methyl 3-fluorocyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-fluoro-, methyl ester
• methyl 3-fluorocyclobutanecarboxylate
• trans-Methyl 3-fluorocyclobutanecarboxylate
• methyl cis-3-fluorocyclobutanecarboxylate
• Rel-methyl (1s,3s)-3-fluorocyclobutane-1-carboxylate
• Methyl trans-3-fluorocyclobutanecarboxylate
• starbld0049438
• DB-352152
• DB-143091
• SCHEMBL989829
• CS-0184849
• BS-43224
• cis-methyl -3-fluorocyclobutane-1-carboxylate
• SY270403
• P19700
• methyl 3-fluorocyclobutane-1-carboxylate
• PB40854
• trans-methyl -3-fluorocyclobutane-1-carboxylate
• 1262278-57-8
• SCHEMBL989827
• MFCD20482254
• 2231665-31-7
• CS-0435440
• 3-Fluorocyclobutanecarboxylic acid methyl ester
• 1547065-03-1

• MDL： MFCD20482254
• Inchi： 1S/C6H9FO2/c1-9-6(8)4-2-5(7)3-4/h4-5H,2-3H2,1H3
• InChI Key： DFHXRDVUAAMVAQ-UHFFFAOYSA-N
• SMILES： FC1CC(C(=O)OC)C1

Computed Properties

• Exact Mass: 132.05865769g/mol
• Monoisotopic Mass: 132.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl 3-fluorocyclobutanecarboxylate

Comprehensive Overview of Methyl 3-Fluorocyclobutanecarboxylate (CAS No. 1547065-03-1)

Methyl 3-fluorocyclobutanecarboxylate (CAS No. 1547065-03-1) is a fluorinated cyclobutane derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclobutane ring and fluorine substitution, serves as a versatile building block in organic synthesis. Its molecular structure, combining a methyl ester group with a 3-fluorocyclobutane moiety, offers distinct reactivity patterns, making it valuable for designing novel bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in modulating metabolic stability and bioavailability.

The growing interest in fluorinated compounds like methyl 3-fluorocyclobutanecarboxylate stems from their ability to influence molecular properties such as lipophilicity and electronic effects. Fluorine's strong electronegativity often enhances binding affinity to biological targets, a feature leveraged in modern medicinal chemistry. Recent studies highlight its utility in developing kinase inhibitors and GPCR modulators, addressing unmet medical needs in oncology and CNS disorders. Additionally, its application in crop protection chemicals underscores its agrochemical relevance, aligning with the demand for sustainable pest control solutions.

From a synthetic perspective, CAS 1547065-03-1 is synthesized via ring-closing strategies or fluorination reactions of cyclobutane precursors. The methyl ester group provides a handle for further derivatization, enabling access to diverse carboxylic acid derivatives. Industry professionals frequently search for "synthesis of fluorinated cyclobutanes" or "applications of methyl 3-fluorocyclobutanecarboxylate," reflecting its technical importance. Innovations in flow chemistry and catalysis have further streamlined its production, reducing environmental impact—a key consideration in green chemistry initiatives.

Analytical characterization of methyl 3-fluorocyclobutanecarboxylate typically involves NMR spectroscopy (notably ¹⁹F-NMR) and mass spectrometry, ensuring purity and structural integrity. Its stability under standard storage conditions makes it a practical choice for industrial-scale applications. Discussions on platforms like ResearchGate often focus on "handling fluorinated intermediates" or "optimizing cyclobutane ring formation," indicating its role in cutting-edge research. Furthermore, its compatibility with high-throughput screening workflows positions it as a candidate for fragment-based drug design.

Beyond pharmaceuticals, 1547065-03-1 finds niche applications in material science, particularly in designing fluorinated polymers with tailored thermal and mechanical properties. The compound's ability to act as a polar aprotic solvent surrogate in certain reactions also attracts attention. As regulatory agencies emphasize safer chemical alternatives, its low toxicity profile (when handled appropriately) aligns with REACH and FDA guidelines. Searches for "eco-friendly fluorinated building blocks" or "cyclobutane derivatives in drug development" underscore its multidisciplinary appeal.

In conclusion, methyl 3-fluorocyclobutanecarboxylate (CAS No. 1547065-03-1) exemplifies the convergence of synthetic innovation and applied science. Its adaptability across life sciences and industrial chemistry ensures sustained relevance, while ongoing research into its structure-activity relationships promises future breakthroughs. For researchers seeking "advanced fluorination techniques" or "cyclobutane-based scaffolds," this compound remains a cornerstone of modern molecular design.